Cas no 3952-78-1 (3-Aminomethyl alizarin N,N-diacetic acid)

Alizarin complexone is a calcium tracer and chelator Alizarin complexone is an inhibitor of Rous associated virus 2 reverse transcriptase (rav-2 RT)
3-Aminomethyl alizarin N,N-diacetic acid structure
3952-78-1 structure
Product Name:3-Aminomethyl alizarin N,N-diacetic acid
CAS No:3952-78-1
Molecular Formula:C19H15NO8
Molecular Weight:385.3243
MDL:MFCD00001202
CID:44609
PubChem ID:24890823

3-Aminomethyl alizarin N,N-diacetic acid Properties

Names and Identifiers

    • Alizarin Complexone dihydrate
    • (3,4-Dihydroxy-2-anthraquinonyl)methyliminodiacetic acid dihydrate
    • Alizarin fluorine blue
    • Alizarin-3-methyliminodiacetic acid
    • Alizarin complexone
    • 3-Aminomethylalizarin-NN-diacetic acid
    • 1,2-Dihydroxyanthraquinonyl-3-methylamine-N,N-diacetic Acid
    • 2-[carboxymethyl-[(3,4-dihydroxy-9,10-dioxoanthracen-2-yl)methyl]amino]acetic acid
    • [(3,4-Dihydroxy-2-anthraquinonyl)Methyl]iMinodiacetic acid
    • 3,4-Dihydroxyanthraquinon-2-yl-methylimino-diacetic acid
    • Alizarin fluorin blue
    • Alizarin-3-MethylaMine-N,N-diacetic acid
    • Alizarin-3-methylimino-N,N-diacetic Acid
    • IND
    • Indicator
    • L-Aspartic acid
    • 3-[N,N-Bis(carboxymethyl)aminomethyl]-1,2-dihydroxyanthraquinone
    • 3-Aminomethylalizarin-N,N-diacetic acid
    • Alizarin complexon
    • Alizarine complexon
    • Alizarinkomplexon
    • Alizarine complexone
    • Alizarine Fluorine Blue
    • Az-C
    • 3,4-Dihydroxyanthraquinon-2-ylmethyliminodi(acetic acid)
    • C19H15NO8
    • 1,2-Dihydroxy-anthrachinon-3-methylen-iminodiessigsaeure
    • TX8W05MTS6
    • Acetic acid, (((3,4-dihydroxy-2-anthraquinonyl)methyl)imino)d
    • MDL: MFCD00001202
    • InChIKey: PWIGYBONXWGOQE-UHFFFAOYSA-N
    • Inchi: 1S/C19H15NO8/c21-13(22)7-20(8-14(23)24)6-9-5-12-15(19(28)16(9)25)18(27)11-4-2-1-3-10(11)17(12)26/h1-5,25,28H,6-8H2,(H,21,22)(H,23,24)
    • SMILES: O([H])C1=C(C2C(C3=C([H])C([H])=C([H])C([H])=C3C(C=2C([H])=C1C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])=O)=O)O[H]
    • BRN: 2190028

Computed Properties

  • Exact Mass: 385.08000
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 385.08
  • Heavy Atom Count: 28
  • Complexity: 648
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.5
  • Tautomer Count: 16
  • Surface Charge: 0
  • Topological Polar Surface Area: 152

Experimental Properties

  • LogP: 0.84440
  • PSA: 152.44000
  • Refractive Index: 1.5000 (estimate)
  • Water Partition Coefficient: Slightly soluble (0.2 g/l)
  • Boiling Point: 511.79°C (rough estimate)
  • Melting Point: 180°C(dec.)(lit.)
  • Flash Point: 369.4°C
  • Color/Form: Ginger powder.
  • Stability/Shelf Life: Incompatible with strong oxidizing agents.
  • Solubility: Slightly soluble (0.2 g/L)
  • Density: 1.4951 (rough estimate)

3-Aminomethyl alizarin N,N-diacetic acid Security Information

  • RTECS:AH0585000
  • WGK Germany:3
  • Safety Term:S24/25
  • Safety Instruction: S24/25
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Warning Statement: Eyeshields, Gloves, type N95 (US), type P1 (EN143) respirator filter
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • Risk Phrases: 36/37/38
  • TSCA:Yes

3-Aminomethyl alizarin N,N-diacetic acid Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Aminomethyl alizarin N,N-diacetic acid Pricemore >>

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3-Aminomethyl alizarin N,N-diacetic acid Suppliers

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